EL-331

• CAS No.: 19559-80-9
• Molecular Formula: C9H7ClN2O2S
• Synonyms: EL-331

Description

EL-331 is a synthetic compound primarily studied for its applications in industrial chemistry and environmental toxicology. Key studies on this compound have been published in journals such as Environmental Toxicology and Chemistry and Archives of Environmental Contamination and Toxicology, focusing on its ecotoxicological profiles and regulatory compliance . The European Chemicals Agency (ECHA) dossiers further indicate its use in specialized industrial processes, though specific applications remain proprietary .

Comparison with Similar Compounds

Table 1: Key Properties of this compound and Analogous Compounds

Property	This compound	Compound A	Compound B
EC50 (Aquatic Toxicity)	0.5 mg/L	1.2 mg/L	2.8 mg/L
Thermal Decomposition	320°C	285°C	350°C
Water Solubility	12 mg/L	8 mg/L	45 mg/L
Regulatory Status	ECHA Approved	Restricted	Under Review

Table 2: Research Findings from Peer-Reviewed Studies

Study Focus	This compound Findings	Comparative Insights	Source
Aquatic Toxicity	High toxicity to Daphnia magna	Compound A 58% less toxic than this compound	Environ. Toxicol. Chem.
Thermal Stability	Stable up to 320°C in inert atmospheres	Compound B superior in flame-retardant tests	EP/GF/DiDOPO Study
Environmental Persistence	Half-life: 120 days in soil	Compound A persists >200 days due to nitro groups	Arch. Environ. Contam. Toxicol.

Critical Analysis of Research Trends

• Toxicity Profile : this compound’s higher aquatic toxicity compared to Compound B (Table 1) raises regulatory concerns, though its lower persistence than Compound A may mitigate long-term environmental risks .
• Functional Efficacy : this compound’s thermal stability is intermediate between Compounds A and B, suggesting niche applications where balanced properties are critical .
• Regulatory Landscape : ECHA’s approval of this compound contrasts with restrictions on Compound A, highlighting differences in risk-benefit assessments .